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Compound of Interest

Compound Name: Dibutyl hydrogen phosphite

Cat. No.: B085527

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Dibutyl Hydrogen
Phosphite, a versatile organophosphorus compound with significant applications in organic
synthesis and materials science. This document details its chemical identity, physical and
chemical properties, key synthetic protocols, and its role in prominent named reactions.

Chemical Identity and Synonyms

Dibutyl Hydrogen Phosphite is an organic compound with the chemical formula C8H1903P.
It is also commonly referred to by a variety of synonyms and alternative names, which are
crucial for comprehensive literature and database searches.

Table 1: Synonyms and Identifiers for Dibutyl Hydrogen Phosphite
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Name Type

Name/ldentifier

Source

Systematic Name

Dibutyl hydrogen phosphite

IUPAC Name dibutoxy(oxo)phosphanium [1]
CAS Number 1809-19-4 [LI21[3141510617118]
Molecular Formula C8H1903P [31[5]

Synonym Dibutyl phosphite [1][2]14161071181
Synonym Dibutyl phosphonate [1112]
Synonym Phosphonic acid, dibutyl ester [1114]
Synonym Di-n-butyl hydrogen phosphite [1][2]114]
Synonym Dibutoxyphosphine oxide [1112114]
Synonym Phosphorous acid, dibutyl (4]
ester
Synonym Mobil DBHP [1]
Synonym Dibutyl hydrogen phosphonate  [1][7][8]
Synonym Butyl al.cohol, hydrogen (417
phosphite
Synonym di-n-butyl phosphite [1][8]
Synonym Dibutylfosfit [11[7]
Identifier EINECS 217-316-1 [11[7]
Identifier UNII R149712Z1F [1]
Identifier HSDB 2597 [1]
Identifier BRN 1099706 [1]
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Physicochemical Properties

A thorough understanding of the physicochemical properties of Dibutyl Hydrogen Phosphite
is essential for its handling, application, and process development.

Table 2: Physicochemical Data of Dibutyl Hydrogen Phosphite

Property Value Source
Molecular Weight 194.21 g/mol [2][3]
Appearance Clear, c.olo.rless to slightly e
yellow liquid

Density 0.995 g/mL at 25 °C [21[7]
Boiling Point 118-119 °C at 11 mmHg [2][7]
Flash Point 118 °C (closed cup) [2]
Refractive Index 1.423 (n20/D) [21[7]
Solubility in Water 7.3g/Lat25°C [2]
Vapor Pressure <0.1 mmHg at 20 °C [2][4]

Experimental Protocols

This section provides detailed methodologies for the synthesis of Dibutyl Hydrogen
Phosphite, compiled from established literature.

Synthesis from Phosphorus Trichloride and n-Butanol

A common and efficient method for the preparation of Dibutyl Hydrogen Phosphite involves
the reaction of phosphorus trichloride with n-butanol.[6]

Experimental Procedure:

o Reaction Setup: A reaction flask is equipped with a stirrer, thermometer, dropping funnel, and
a reflux condenser.
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» Charging Reactants: n-Butanol is charged into the reaction flask.

» Addition of Phosphorus Trichloride: Phosphorus trichloride is added dropwise to the n-
butanol at a controlled temperature, typically below 10 °C, with vigorous stirring. The molar
ratio of n-butanol to phosphorus trichloride is crucial and should be carefully controlled.

» Reaction: After the addition is complete, the reaction mixture is allowed to warm to room
temperature and then heated to a specific temperature for a set period to ensure the
completion of the reaction.

o Work-up: The reaction mixture is then subjected to a work-up procedure which may involve
washing with a mild base to neutralize any acidic byproducts, followed by separation of the
organic layer.

 Purification: The crude product is purified by vacuum distillation to yield pure Dibutyl
Hydrogen Phosphite. The yield of the product can be up to 97.1% under optimal conditions.

[6]

Synthesis via Transesterification

An alternative route to Dibutyl Hydrogen Phosphite is through the transesterification of a
lower dialkyl phosphite, such as dimethyl phosphite, with n-butanol.[5]

Experimental Procedure:

e Reactants and Catalyst: Dimethyl phosphite, n-butanol, and a basic catalyst (e.g., sodium
methoxide or potassium hydroxide) are charged into a reaction vessel equipped with a
distillation column.

e Reaction Conditions: The mixture is heated, and the lower-boiling alcohol (methanol) is
continuously removed by distillation to drive the equilibrium towards the formation of the
desired product.

e Monitoring: The reaction progress is monitored by analyzing the composition of the distillate
and the reaction mixture, for instance, by gas chromatography.
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 Purification: Once the reaction is complete, the catalyst is neutralized, and the excess n-

butanol is removed under reduced pressure. The resulting crude Dibutyl Hydrogen

Phosphite is then purified by vacuum distillation.

Key Reactions and Signaling Pathways

Dibutyl Hydrogen Phosphite is a key reactant in several important organic reactions, most

notably the Pudovik and Atherton-Todd reactions. These reactions are fundamental in the

synthesis of a wide range of organophosphorus compounds.

The Pudovik Reaction

The Pudovik reaction involves the base-catalyzed addition of a dialkyl phosphite to an

aldehyde, ketone, or imine to form a-hydroxyphosphonates or a-aminophosphonates,
respectively.[9][10][11][12]

Dibutyl Hydrogen
Phosphite

Base
(e.g., Et3N)

Deprotonation
Nucleophilic

Phosphite Anion Attack

Aldehyde/Ketone
(R1-CO-R2)

Protonation a-Hydroxyphosphonate

Click to download full resolution via product page

Caption: The Pudovik reaction mechanism.

The Atherton-Todd Reaction

The Atherton-Todd reaction is a method for the synthesis of phosphoramidates,

phosphonamidates, or phosphates from dialkyl phosphites. The reaction typically proceeds in

the presence of a base and a halogenating agent, such as carbon tetrachloride.[8][13][14][15]

[16]
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Caption: The Atherton-Todd reaction pathway.

Applications

Dibutyl Hydrogen Phosphite serves as a versatile intermediate in the synthesis of various
organophosphorus compounds. Its derivatives are utilized as:

o Flame retardants: Phosphonate esters derived from Dibutyl Hydrogen Phosphite are used
as flame retardants in polymers.

o Lubricant additives: It can be used as an anti-wear and extreme pressure additive in
lubricating oils.[7]

o Precursors for pharmaceuticals and agrochemicals: The phosphonate functional group is
present in a number of biologically active molecules, and Dibutyl Hydrogen Phosphite is a
key building block for their synthesis.

e Reagents in organic synthesis: It is a fundamental reagent for C-P bond formation through
reactions like the Pudovik and Atherton-Todd reactions.

This technical guide provides a foundational understanding of Dibutyl Hydrogen Phosphite
for professionals in research and development. The provided information on its properties,
synthesis, and reactivity should facilitate its effective use in various scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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